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Compound of Interest

Compound Name:
1,3,3-Trimethyl-2-

methyleneindoline

Cat. No.: B094422 Get Quote

This technical guide provides an in-depth overview of Fischer's base (1,3,3-trimethyl-2-
methyleneindoline), a significant intermediate in the synthesis of various dyes. The following

sections detail its chemical identifiers and key physical constants, presented for researchers,

scientists, and professionals in drug development and chemical synthesis.

Chemical Identification and Physical Properties
Fischer's base is chemically known as 1,3,3-trimethyl-2-methyleneindoline. Its unique

structure makes it a valuable precursor in the production of cationic dyes.[1]

Table 1: Chemical Identifiers for Fischer's Base

Identifier Value

CAS Number 118-12-7[1][2]

Synonyms
2-Methylene-1,3,3-trimethylindoline, Fischer

base, NSC 66176[3]

Molecular Formula C12H15N[1]

Molecular Weight 173.25 g/mol , 173.3 g/mol [2]

EC Number 204-235-1

Beilstein Number 131162
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Table 2: Physical Constants of Fischer's Base

Physical Constant Value

Appearance Colorless to red liquid[1][2]

Melting Point -8 °C[1]

Boiling Point 106-110 °C[2] or 248 °C (lit.)[1]

Density / Specific Gravity 0.979 g/mL at 25 °C (lit.)[1] or 0.986 (20 °C)[2]

Refractive Index n20/D 1.577 (lit.)[1]

Flash Point 94 °C[2] or 215 °F[1]

Vapor Pressure 0.0249 mmHg at 25°C[1]

Water Solubility Negligible[1]

Methodology for Determination of Physical
Constants
While the provided data does not detail the specific experimental protocols used to determine

these physical constants, such properties are typically established using standardized

methodologies. These methods are designed to ensure reproducibility and accuracy. For

example:

Melting and Boiling Points: Determined using capillary methods or distillation techniques

under controlled pressure.

Density and Specific Gravity: Measured with pycnometers or digital density meters at

specified temperatures.

Refractive Index: Assessed using a refractometer, typically at the sodium D-line (589 nm)

and a controlled temperature.

Flash Point: Established using either open-cup or closed-cup flash-point testers according to

standard procedures.
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For rigorous laboratory work, it is recommended to consult official pharmacopeias or

standardized testing protocols such as those from ASTM International or the Organisation for

Economic Co-operation and Development (OECD) for detailed experimental procedures.

Logical Relationship of Fischer's Base Information
The following diagram illustrates the hierarchical relationship between the core compound, its

identifiers, and its measured physical properties.
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Caption: Hierarchical overview of Fischer's Base identifiers and physical data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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